N-[2-(4-hydroxyphenyl)ethyl]-N'-phenylthiourea

• IUPAC Name: 1-[2-(4-hydroxyphenyl)ethyl]-3-phenylthiourea
• InChI: InChI=1S/C15H16N2OS/c18-14-8-6-12(7-9-14)10-11-16-15(19)17-13-4-2-1-3-5-13/h1-9,18H,10-11H2,(H2,16,17,19)
• InChI Key: MCFVDOGSCIFZLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NCCC2=CC=C(C=C2)O
• Molecular Formula: C15H16N2OS
• Molecular Weight: 272.4 g/mol

Description

N-[2-(4-hydroxyphenyl)ethyl]-N'-phenylthiourea, commonly known as HET, is a chemical compound that has been extensively studied for its potential applications in scientific research. HET is a thiourea derivative that has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of HET is not fully understood. However, studies have suggested that HET exerts its effects by inhibiting various signaling pathways involved in cancer cell growth and proliferation. HET has also been found to induce DNA damage and activate the p53 pathway, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
HET has been found to exhibit a wide range of biochemical and physiological effects. Studies have shown that HET can inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. HET has also been found to exhibit anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

HET has several advantages for use in lab experiments. It is readily available and can be synthesized in high yield and purity. HET also exhibits potent anti-cancer properties, making it a promising candidate for cancer research. However, HET has some limitations as well. Its mechanism of action is not fully understood, and it may exhibit toxicity at high concentrations.

Future Directions

There are several future directions for research on HET. One area of research could be to further elucidate its mechanism of action and identify its molecular targets. Another area of research could be to investigate its potential as a therapeutic agent for various inflammatory and oxidative stress-related diseases. Additionally, HET could be studied in combination with other anti-cancer agents to determine its synergistic effects. Overall, HET has great potential for use in scientific research and warrants further investigation.

Synthesis Methods

The synthesis of HET involves the reaction of 4-hydroxyacetophenone with phenyl isothiocyanate in the presence of a base such as potassium hydroxide. The resulting product is then treated with hydrochloric acid to yield the final product, HET. The synthesis of HET has been optimized to increase its yield and purity, making it readily available for scientific research.

Scientific Research Applications

HET has been extensively studied for its potential applications in scientific research. One of the major areas of research has been its potential as a cancer treatment. Studies have shown that HET has potent anti-cancer properties and can induce apoptosis in cancer cells. HET has also been found to exhibit anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.